5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one

• Molecular Formula: C22H17N3O5S
• Molecular Weight: 435.5 g/mol
• IUPAC Name: (5E)-5-[[5-(2-methoxy-5-nitrophenyl)furan-2-yl]methylidene]-3-methyl-2-phenylimino-1,3-thiazolidin-4-one
• InChI: InChI=1S/C22H17N3O5S/c1-24-21(26)20(31-22(24)23-14-6-4-3-5-7-14)13-16-9-11-19(30-16)17-12-15(25(27)28)8-10-18(17)29-2/h3-13H,1-2H3/b20-13+,23-22?
• InChI Key: OXUQISYJXBUFNT-FTEWTSQZSA-N
• Isomeric SMILES: CN1C(=O)/C(=C\C2=CC=C(O2)C3=C(C=CC(=C3)[N+](=O)[O-])OC)/SC1=NC4=CC=CC=C4
• SMILES: CN1C(=O)C(=CC2=CC=C(O2)C3=C(C=CC(=C3)[N+](=O)[O-])OC)SC1=NC4=CC=CC=C4

Description

5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one, also known as MNP or 5-NIT, is a synthetic compound that has been extensively studied for its potential therapeutic applications. This molecule belongs to the thiazolidinone family and has a wide range of pharmacological activities.

Mechanism of Action

The mechanism of action of 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one is not fully understood. However, it has been suggested that 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one exerts its anticancer activity by inducing oxidative stress and DNA damage. 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one also inhibits the PI3K/Akt/mTOR signaling pathway, which is involved in cancer cell proliferation and survival. Additionally, 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to inhibit the NF-κB signaling pathway, which is involved in inflammation and cancer development.
Biochemical and Physiological Effects:
5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one has been shown to have various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as TNF-α and IL-6, in animal models of inflammation. 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one also increases the activity of antioxidant enzymes, such as superoxide dismutase and catalase, which protect cells from oxidative damage. In addition, 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one has been found to reduce the levels of cholesterol and triglycerides in animal models of hyperlipidemia.

Advantages and Limitations for Lab Experiments

One of the advantages of using 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one in lab experiments is its low toxicity. 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one has been found to have a high therapeutic index, which means that it has a low toxicity to normal cells. This makes it a potential candidate for cancer therapy. However, 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one has poor solubility in water, which can limit its use in some experiments. In addition, the stability of 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one under different conditions needs to be further investigated.

Future Directions

There are several future directions that can be explored in the field of 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one research. One potential direction is to investigate the combination of 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one with other anticancer agents to enhance its therapeutic efficacy. Another direction is to study the pharmacokinetics and pharmacodynamics of 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one in animal models and humans. This can help to optimize the dosage and administration of 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one for clinical use. Furthermore, the potential use of 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one in the treatment of other diseases, such as diabetes and neurodegenerative disorders, can be explored. Finally, the development of novel synthetic routes to improve the yield and purity of 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one can be investigated.

Synthesis Methods

The synthesis of 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one involves the reaction of 5-nitro-2-methoxybenzaldehyde with 2-acetyl furan in the presence of ammonium acetate and acetic acid. The resulting product is then reacted with 2-amino-3-methyl-1,3-thiazolidin-4-one and phenylhydrazine to obtain 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one. The purity and yield of 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one can be improved by recrystallization and column chromatography.

Scientific Research Applications

5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one has been widely investigated for its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, antimicrobial, and anticancer activities. 5-[(5-{5-Nitro-2-methoxyphenyl}-2-furyl)methylene]-3-methyl-2-(phenylimino)-1,3-thiazolidin-4-one has been found to inhibit the growth of various cancer cells, including breast, lung, liver, and colon cancer cells. It also induces apoptosis and inhibits angiogenesis, making it a potential candidate for cancer therapy.